Cas no 80852-44-4 (Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)-)
80852-44-4 structure
Product Name:Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)-
CAS No:80852-44-4
MF:C20H16N2O4S
MW:380.417043685913
CID:1803967
PubChem ID:14083819
Update Time:2025-04-21
Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)-
- (2S)-3-(4-cyanophenyl)-2-(naphthalen-1-ylsulfonylamino)propanoic acid
- 4-Cyano-N-(naphthalene-1-sulfonyl)-L-phenylalanine
- DTXSID60555586
- 80852-44-4
-
- Inchi: 1S/C20H16N2O4S/c21-13-15-10-8-14(9-11-15)12-18(20(23)24)22-27(25,26)19-7-3-5-16-4-1-2-6-17(16)19/h1-11,18,22H,12H2,(H,23,24)/t18-/m0/s1
- InChI Key: BZAPTQJBMNCSQJ-SFHVURJKSA-N
- SMILES: S(C1=CC=CC2C=CC=CC1=2)(N[C@H](C(=O)O)CC1C=CC(C#N)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 380.08307817g/mol
- Monoisotopic Mass: 380.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 116Ų
Phenylalanine, 4-cyano-N-(1-naphthalenylsulfonyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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